Cas no 34496-30-5 (Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI))
34496-30-5 structure
Product Name:Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI)
CAS No:34496-30-5
MF:C7H6N2O2S
MW:182.199739933014
CID:294903
PubChem ID:3000564
Update Time:2025-04-19
Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI)
- 4-NITRO-THIOBENZAMIDE
- Benzenecarbothioamide, 4-nitro-
- A877381
- EN300-42475
- 4-Nitro-thiobenzamid
- 34496-30-5
- AB23006
- 4-nitrobenzene-1-carbothioamide
- SCHEMBL874833
- 4-Nitrothiobenzamide, 97%, AldrichCPR
- AC7903
- FT-0736394
- CS-0342143
- 4-Nitrobenzothioamide
- SB36252
- DTXSID50388209
- p-Nitrothiobenzamide
- MFCD06150000
- 4-Nitrothiobenzamide
- MDBQPBMIZPCKAJ-UHFFFAOYSA-N
- 26060-30-0
- SY046171
- 4-nitro-benzenecarbothioamide
- FT-0766249
- AKOS009544451
- AS-60734
- J-515874
- 4-nitrobenzenecarbothioamide
- 4-nitrobenzene-carbothioamide
- p-Nitrothiobenzamide, 4-nitrobenzenecarbothioamide
-
- Inchi: 1S/C7H6N2O2S/c8-7(12)5-1-3-6(4-2-5)9(10)11/h1-4H,(H2,8,12)
- InChI Key: MDBQPBMIZPCKAJ-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(=CC=1)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 182.015
- Monoisotopic Mass: 182.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 104A^2
Experimental Properties
- Density: 1.425
- Boiling Point: 345.3°C at 760 mmHg
- Flash Point: 162.6°C
- Refractive Index: 1.692
- PSA: 103.93000
- LogP: 2.45250
Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI) Related Literature
-
Uma Pathak,Shubhankar Bhattacharyya,Sweta Mathur RSC Adv. 2015 5 4484
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